Cas no 7305-59-1 (D,L-Tosylisopropylideneglycerol)

D,L-Tosylisopropylideneglycerol is a protected glycerol derivative widely used in organic synthesis, particularly in the preparation of chiral intermediates for pharmaceuticals and fine chemicals. Its key advantages include the presence of both tosyl and isopropylidene protecting groups, which enhance selectivity in subsequent reactions. The tosyl group serves as a versatile leaving group, facilitating nucleophilic substitutions, while the isopropylidene moiety provides stability under basic and mildly acidic conditions. This compound is valuable in stereoselective synthesis, enabling controlled manipulation of hydroxyl functionalities. Its well-defined reactivity and compatibility with diverse reaction conditions make it a reliable building block for complex molecular architectures.
D,L-Tosylisopropylideneglycerol structure
7305-59-1 structure
Product Name:D,L-Tosylisopropylideneglycerol
CAS No:7305-59-1
MF:C13H18O5S
MW:286.344023227692
CID:826679
PubChem ID:235097
Update Time:2025-08-05

D,L-Tosylisopropylideneglycerol Chemical and Physical Properties

Names and Identifiers

    • D,L-Tosylisopropylideneglycerol
    • (2,2-dimethyl-1,3-dioxolan-4-yl)methyl 4-methylbenzenesulfonate
    • 2-(4-(hydroxymethyl)-2,2-dimethyl-1,3-dioxolan-4-yl)-4-methylbenzenesulfonic acid
    • 2,2-Dimethyl-1,3-dioxolan-4-ylmethyl p-toluenesulfonate
    • D,L-Tosylisopropylid
    • (S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-ylmethyl p-Toluenesulfonate
    • (S)-2,2-Dimethyl-1,3-dioxolane-4-methanol p-toluenesulfonate
    • Solketal Tosylate
    • [rac]-2,2-dimethyl-1,3-dioxolan-4-yl-methyl p-toluenesulfonate
    • 2,2-dimethyl-4-(4-methyl phenyl sulphonyloxymethyl)-1,3-dioxolane
    • 2,2-dimethyl-1,3-dioxolan-4-yl-methyl p-toluensulfonate
    • SY057404
    • 4-(4-toluenesulphonyloxymethyl)-2,2-dimethyl-1,3-dioxolan
    • SB44218
    • (2,2-dimethyl-1,3-dioxolan-4-yl)methyl 4-methylbenzene-1-sulfonate
    • A4947
    • AC-28995
    • AKOS015888845
    • (+/-)-2,2-dimethyl-1,3-dioxolan-4-ylmethyl p-toluenesulfonate
    • 2,2-Dimethyl-[1,3]dioxolan-4-ylmethyl 4-toluene-sulphonate
    • Toluene-4-sulfonic acid 2,2-dimethyl-[1,3]dioxolan-4-ylmethyl ester
    • rac-2,2-dimethyl-1,3-dioxolan-4-yl-methyl p-toluenesulfonate
    • FT-0655354
    • MFCD00063233
    • 2,2-Dimethyl[1,3]dioxolan-4-ylmethyl toluene-4-sulfonate
    • 2,2-dimethyl-4-(4-methylphenylsulphonyloxymethyl)-1,3-dioxolan
    • toluene-4-sulfonic acid-(2,2-dimethyl-[1,3]dioxolan-4-ylmethyl)-ester
    • SCHEMBL411517
    • 4-methyl1benzenesulfinate, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester
    • DTXSID101347171
    • FT-0675328
    • 2,2-Dimethyl-1,3-dioxolan-4-ylmethyl p-toluene sulfonate
    • NSC 36147
    • EN300-12624506
    • InChI=1/C13H18O5S/c1-10-4-6-12(7-5-10)19(14,15)17-9-11-8-16-13(2,3)18-11/h4-7,11H,8-9H2,1-3H3
    • rac-toluene-4-sulfonic acid 2,2-dimethyl-[1,3]dioxolan-4-ylmethyl ester
    • 2,2-Dimethyl-1,3-dioxolan-4-ylmethyl p-toluenesulfonate, 97%
    • 2,2-Dimethyl-4-(p-toluenesulfonyloxymethyl)-1,3-dioxolane
    • NSC-36147
    • NSC36147
    • (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 4-methylbenzenesulfonate #
    • (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl (R)-4-Methylbenzenesulfonate
    • FT-0654231
    • Thiophene,2,5-dichloro-
    • E89266
    • 7305-59-1
    • 2,2-dimethyl-4-tosyloxymethyl-1,3-dioxolane
    • SRKDUHUULIWXFT-UHFFFAOYSA-
    • (R)-(-)-2,2-dimethyl-4-(hydroxymethyl)-1,3-dioxolane-p-toluenesulfonate
    • SY381867
    • (S)-(+)-2,2-Dimethyl-4-(hydroxymethyl)-1,3-dioxolane-p-toluenesulfonate
    • 23737-51-1
    • MFCD00063232
    • (2,2-dimethyl-1,3-dioxolan-4-yl)methyl tosylate
    • DA-28352
    • MDL: MFCD00063232
    • Inchi: 1S/C13H18O5S/c1-10-4-6-12(7-5-10)19(14,15)17-9-11-8-16-13(2,3)18-11/h4-7,11H,8-9H2,1-3H3
    • InChI Key: SRKDUHUULIWXFT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC1COC(C)(C)O1

Computed Properties

  • Exact Mass: 286.08700
  • Monoisotopic Mass: 286.08749484g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 47-49 °C (lit.)
  • PSA: 70.21000
  • LogP: 2.93260
  • Solubility: Not determined

D,L-Tosylisopropylideneglycerol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

D,L-Tosylisopropylideneglycerol Pricemore >>

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Additional information on D,L-Tosylisopropylideneglycerol

D,L-Tosylisopropylideneglycerol: A Comprehensive Overview

D,L-Tosylisopropylideneglycerol, also known by its CAS number 7305-59-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of glycerol, a triol that serves as a fundamental building block in various biological systems. The term "tosyl" refers to the tosyl group, which is a common protecting group in organic synthesis, while "isopropylidene" indicates the presence of an isopropenyl group attached to the glycerol backbone. The D,L designation signifies that this compound exists as a racemic mixture, containing equal amounts of both enantiomers.

D,L-Tosylisopropylideneglycerol has been extensively studied for its unique chemical properties and potential applications in drug development. Recent research has highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The compound's structure allows for easy modification, making it a versatile starting material for medicinal chemists.

The synthesis of D,L-Tosylisopropylideneglycerol typically involves the protection of glycerol's hydroxyl groups followed by alkylation or acylation reactions. The tosyl group acts as a leaving group, facilitating subsequent nucleophilic substitutions. This compound's stability under various reaction conditions makes it ideal for large-scale production in pharmaceutical industries.

One of the most promising applications of D,L-Tosylisopropylideneglycerol lies in its use as a precursor for glycosylation reactions. Glycosylation is a critical post-translational modification in biochemistry, playing a vital role in protein function and stability. By incorporating this compound into glycosylation pathways, researchers have been able to develop novel therapeutic agents with enhanced efficacy and reduced side effects.

Recent studies have also explored the use of D,L-Tosylisopropylideneglycerol in the development of targeted drug delivery systems. Its ability to form stable complexes with various biomolecules has led to its application in nanotechnology-based drug delivery platforms. These systems offer improved bioavailability and reduced toxicity compared to traditional drug delivery methods.

In addition to its pharmacological applications, D,L-Tosylisopropylideneglycerol has found utility in materials science. Its unique structural properties make it an attractive candidate for the synthesis of biodegradable polymers and surfactants. These materials are increasingly being used in environmentally friendly packaging and personal care products.

The growing interest in D,L-Tosylisopropylideneglycerol has led to numerous collaborative research efforts between academia and industry. These partnerships have resulted in breakthroughs that have expanded our understanding of this compound's potential applications. For instance, recent advancements in enzymatic catalysis have enabled the selective synthesis of enantiomerically pure derivatives, further enhancing its utility in drug development.

Looking ahead, the future of D,L-Tosylisopropylideneglycerol seems bright as researchers continue to uncover new ways to harness its chemical versatility. With ongoing advancements in synthetic methodologies and materials science, this compound is poised to play an even more significant role in shaping the future of medicine and technology.

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